8-(6-Fluoro-5-methylpyrimidin-4-yl)-8-azabicyclo[3.2.1]octane

• IUPAC Name: 8-(6-fluoro-5-methylpyrimidin-4-yl)-8-azabicyclo[3.2.1]octane
• InChI: InChI=1S/C12H16FN3/c1-8-11(13)14-7-15-12(8)16-9-3-2-4-10(16)6-5-9/h7,9-10H,2-6H2,1H3
• InChI Key: OJUPDGFBUWHGIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN=C1F)N2C3CCCC2CC3
• Molecular Formula: C12H16FN3
• Molecular Weight: 221.27 g/mol

Description

8-(6-Fluoro-5-methylpyrimidin-4-yl)-8-azabicyclo[3.2.1]octane, also known as AZD-5672, is a novel compound that has been developed as a potential therapeutic agent for the treatment of respiratory disorders. This compound belongs to the class of bicyclic azabicyclooctanes and has shown promising results in preclinical studies.

Mechanism of Action

The mechanism of action of 8-(6-Fluoro-5-methylpyrimidin-4-yl)-8-azabicyclo[3.2.1]octane involves the activation of the β2-adrenergic receptor, which leads to the relaxation of the smooth muscles in the airways. This results in the dilation of the airways, thereby improving the airflow and reducing the symptoms of respiratory disorders.
Biochemical and Physiological Effects:
8-(6-Fluoro-5-methylpyrimidin-4-yl)-8-azabicyclo[3.2.1]octane has been shown to have a potent bronchodilatory effect, which makes it a promising candidate for the treatment of respiratory disorders. In addition, 8-(6-Fluoro-5-methylpyrimidin-4-yl)-8-azabicyclo[3.2.1]octane has been shown to have a long duration of action, which makes it a suitable candidate for once-daily dosing.

Advantages and Limitations for Lab Experiments

One of the advantages of 8-(6-Fluoro-5-methylpyrimidin-4-yl)-8-azabicyclo[3.2.1]octane is that it has a potent bronchodilatory effect, which makes it a promising candidate for the treatment of respiratory disorders. However, one of the limitations of 8-(6-Fluoro-5-methylpyrimidin-4-yl)-8-azabicyclo[3.2.1]octane is that it has not been studied extensively in clinical trials, and its safety and efficacy in humans are not well established.

Future Directions

There are several future directions for the research on 8-(6-Fluoro-5-methylpyrimidin-4-yl)-8-azabicyclo[3.2.1]octane. One of the directions is to conduct clinical trials to evaluate the safety and efficacy of 8-(6-Fluoro-5-methylpyrimidin-4-yl)-8-azabicyclo[3.2.1]octane in humans. Another direction is to investigate the potential of 8-(6-Fluoro-5-methylpyrimidin-4-yl)-8-azabicyclo[3.2.1]octane in the treatment of other respiratory disorders such as cystic fibrosis. Additionally, further studies are needed to understand the mechanism of action of 8-(6-Fluoro-5-methylpyrimidin-4-yl)-8-azabicyclo[3.2.1]octane and its interaction with other drugs.
In conclusion, 8-(6-Fluoro-5-methylpyrimidin-4-yl)-8-azabicyclo[3.2.1]octane is a novel compound that has shown promising results in preclinical studies for the treatment of respiratory disorders. Further research is needed to establish its safety and efficacy in humans and to investigate its potential in the treatment of other respiratory disorders.

Synthesis Methods

The synthesis of 8-(6-Fluoro-5-methylpyrimidin-4-yl)-8-azabicyclo[3.2.1]octane involves the reaction of 6-fluoro-5-methylpyrimidine-4-carboxylic acid with 8-azabicyclo[3.2.1]octan-3-one in the presence of a coupling reagent. The reaction proceeds through an amidation reaction, resulting in the formation of 8-(6-Fluoro-5-methylpyrimidin-4-yl)-8-azabicyclo[3.2.1]octane.

Scientific Research Applications

8-(6-Fluoro-5-methylpyrimidin-4-yl)-8-azabicyclo[3.2.1]octane has been extensively studied for its potential application in the treatment of respiratory disorders such as chronic obstructive pulmonary disease (COPD) and asthma. Preclinical studies have shown that 8-(6-Fluoro-5-methylpyrimidin-4-yl)-8-azabicyclo[3.2.1]octane has a potent bronchodilatory effect, which makes it a promising candidate for the treatment of these respiratory disorders.